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Compound of Interest

Compound Name: 1-Cyclohexyl-2-methyl-2-propanol

Cat. No.: B1616930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Cyclohexyl-2-methylpropan-2-ol is a tertiary alcohol characterized by the presence of a

cyclohexyl ring and a bulky tert-butyl alcohol group. Its structure, combining a lipophilic

cycloalkane with a polar hydroxyl group, makes it a subject of interest in medicinal chemistry

and materials science. The cyclohexyl moiety is a common feature in many pharmaceutical

agents, where it can influence a compound's pharmacokinetic and pharmacodynamic

properties by acting as a bioisostere for other groups, such as a phenyl ring, to enhance

potency, selectivity, or metabolic stability. This guide provides a comprehensive overview of the

chemical properties, synthesis, and potential biological relevance of 1-cyclohexyl-2-

methylpropan-2-ol, based on available data and established chemical principles.

Chemical Identity and Properties
The IUPAC name for this compound is 1-cyclohexyl-2-methylpropan-2-ol.[1] Its chemical

structure and key identifiers are presented below.

Table 1: Physicochemical and Computed Properties of 1-Cyclohexyl-2-methylpropan-2-ol
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Property Value Source

IUPAC Name
1-cyclohexyl-2-methylpropan-

2-ol
[1]

CAS Number 5531-30-6 [2]

Molecular Formula C₁₀H₂₀O [2]

Molecular Weight 156.27 g/mol

InChI

InChI=1S/C10H20O/c1-

10(2,11)8-9-6-4-3-5-7-

9/h9,11H,3-8H2,1-2H3

[2]

InChIKey
XRIXVTPYOOVPIX-

UHFFFAOYSA-N
[2]

Canonical SMILES CC(C)(CC1CCCCC1)O [1]

Topological Polar Surface Area 20.2 Å²

Rotatable Bond Count 2

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
1

XLogP3 3.3

Synthesis of 1-Cyclohexyl-2-methylpropan-2-ol
The synthesis of tertiary alcohols such as 1-cyclohexyl-2-methylpropan-2-ol is commonly

achieved through a Grignard reaction. This involves the reaction of a Grignard reagent with a

suitable ketone or ester. An effective method for the synthesis of 1-cyclohexyl-2-methylpropan-

2-ol is the reaction of methylmagnesium bromide with cyclohexyl methyl ketone (1-cyclohexyl-

ethanone).

Experimental Protocol: Grignard Synthesis of 1-Cyclohexyl-2-methylpropan-2-ol

Materials:
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Cyclohexyl methyl ketone

Methylmagnesium bromide (3.0 M solution in diethyl ether)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Addition funnel

Magnetic stirrer

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir

bar and an addition funnel, dissolve cyclohexyl methyl ketone in anhydrous diethyl ether.

Cooling: Cool the flask in an ice bath to 0-5 °C.

Addition of Grignard Reagent: Slowly add the methylmagnesium bromide solution from the

addition funnel to the stirred ketone solution. Maintain the temperature below 10 °C during

the addition.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to stir at room temperature for 1-2 hours, or until thin-layer chromatography (TLC) indicates

the complete consumption of the starting ketone.
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Quenching: Cool the reaction mixture again in an ice bath and slowly add saturated aqueous

ammonium chloride solution to quench the reaction and any excess Grignard reagent.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and

extract the aqueous layer twice with diethyl ether.

Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic

layer over anhydrous magnesium sulfate.

Solvent Removal: Filter the drying agent and remove the solvent under reduced pressure

using a rotary evaporator to obtain the crude 1-cyclohexyl-2-methylpropan-2-ol.

Purification: The crude product can be further purified by column chromatography on silica

gel or by distillation under reduced pressure.

Synthesis Workflow Diagram
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Synthesis of 1-Cyclohexyl-2-methylpropan-2-ol
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Click to download full resolution via product page

Caption: Workflow for the Grignard synthesis of 1-cyclohexyl-2-methylpropan-2-ol.
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Potential Biological Activity and Applications
Direct experimental data on the biological activity of 1-cyclohexyl-2-methylpropan-2-ol is limited

in publicly available literature. However, the structural motifs present in the molecule, namely

the cyclohexyl group and the tertiary alcohol, are found in various biologically active

compounds.

The lipophilic cyclohexyl group is a common substituent in drug design, often used to improve

a molecule's pharmacokinetic profile, such as its absorption, distribution, metabolism, and

excretion (ADME) properties. It can enhance binding to hydrophobic pockets in target proteins

and can increase a compound's metabolic stability compared to an aromatic ring.

Structurally related compounds with a cyclohexyl ring and an alcohol moiety have been

investigated for various applications. For instance, some omega-cyclohexylalkan-1-ols have

shown antimicrobial activity against microorganisms responsible for body odor, such as

Corynebacterium xerosis and Staphylococcus epidermidis.[3] The lipophilic nature of the

cyclohexyl group is thought to aid in the disruption of bacterial cell membranes.[3] Given its

structural similarities, 1-cyclohexyl-2-methylpropan-2-ol could potentially exhibit similar

antimicrobial or antifungal properties.

Furthermore, other cyclic alcohols are known to have biological activities.[4][5] For example,

some cyclohexanol derivatives have been explored as potential therapeutic agents. The

presence of the cyclohexyl group in prostaglandin analogs has also been shown to be

compatible with potent biological activity.[6]

Proposed Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

To investigate the potential antimicrobial properties of 1-cyclohexyl-2-methylpropan-2-ol, a

standard broth microdilution assay can be performed.

Materials:

1-Cyclohexyl-2-methylpropan-2-ol

Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

Mueller-Hinton Broth (MHB)
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96-well microtiter plates

Spectrophotometer

Procedure:

Preparation of Stock Solution: Prepare a stock solution of 1-cyclohexyl-2-methylpropan-2-ol

in a suitable solvent (e.g., dimethyl sulfoxide, DMSO) at a high concentration.

Serial Dilutions: In a 96-well plate, perform two-fold serial dilutions of the compound in MHB

to achieve a range of desired concentrations.

Bacterial Inoculum: Prepare a bacterial inoculum adjusted to a 0.5 McFarland standard and

dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

Incubation: Incubate the plates at 37 °C for 18-24 hours.

Determination of Minimum Inhibitory Concentration (MIC): The MIC is the lowest

concentration of the compound that completely inhibits visible growth of the microorganism,

as detected by the naked eye or by measuring the optical density at 600 nm.

Controls: Include a positive control (bacteria in broth without the compound) and a negative

control (broth only).

Proposed Biological Screening Workflow
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Proposed Biological Screening Workflow

Primary Screening

Secondary Screening (if primary is positive)

In Vivo Studies (if secondary is promising)

1-Cyclohexyl-2-methylpropan-2-ol

Antimicrobial Assays
(e.g., MIC determination)

Cytotoxicity Assays
(e.g., MTT on cell lines)

Mechanism of Action Studies Spectrum of Activity

Animal Models of Infection/Disease

Toxicology and Pharmacokinetics

Click to download full resolution via product page

Caption: A proposed workflow for the initial biological screening of 1-cyclohexyl-2-

methylpropan-2-ol.

Conclusion

1-Cyclohexyl-2-methylpropan-2-ol is a readily synthesizable tertiary alcohol with potential for

further investigation. While direct data on its biological activity is scarce, its structural features

suggest that it could be a valuable building block in the development of new chemical entities.

The provided synthesis protocol offers a reliable method for its preparation, and the proposed

screening workflow outlines a rational approach to exploring its potential biological applications,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1616930?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


particularly in the area of antimicrobial research. Further studies are warranted to fully elucidate

the pharmacological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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